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Compound of Interest

Compound Name: 2-Amino-4-methylphenol

Cat. No.: B1222752 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of 2-Amino-4-methylphenol, a
versatile intermediate used in the production of colorants, pharmaceuticals, and other specialty

chemicals.[1] The primary synthetic route involves the nitration of p-cresol followed by the

reduction of the resulting nitro intermediate.

Overview of Synthesis Pathway
The synthesis of 2-Amino-4-methylphenol is typically achieved through a two-step process:

Nitration of p-Cresol (4-methylphenol): p-Cresol is nitrated to form 4-methyl-2-nitrophenol.

Reduction of 4-methyl-2-nitrophenol: The nitro group of the intermediate is reduced to an

amino group to yield the final product, 2-Amino-4-methylphenol.[1][2]

Two common methods for the reduction step are reduction with an alkali sulfide or catalytic

hydrogenation.[2]
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Note: Detailed quantitative yield data for the alkali sulfide reduction method was not available in

the cited literature.

Experimental Protocol: Synthesis of 2-Amino-4-
methylphenol via Catalytic Hydrogenation
This protocol details the reduction of 4-methyl-2-nitrophenol to 2-Amino-4-methylphenol using

catalytic hydrogenation. This method is reported to have a high yield.[3]

Materials:

4-methyl-2-nitrophenol

Methanol

Palladium on activated carbon (Pd/C, 10 wt%)

Celite

Hydrogen gas (H₂)

Round-bottom flask
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Stirring apparatus

Hydrogen balloon or hydrogenation apparatus

Filtration apparatus (e.g., Büchner funnel)

Rotary evaporator

Procedure:

Reaction Setup:

In a round-bottom flask, dissolve 1.0 g (6.53 mmol) of 4-methyl-2-nitrophenol in 10 mL of

methanol at 23°C.[3]

To this solution, carefully add 400 mg of 10 wt% Pd/C catalyst.[3]

Hydrogenation:

Deoxygenate the reaction mixture under a vacuum.

Purge the flask with hydrogen gas from a balloon or using a hydrogenation apparatus.[3]

Stir the reaction mixture vigorously under a hydrogen atmosphere for 5 hours at 23°C.[3]

Work-up and Isolation:

Upon completion of the reaction, filter the mixture through a pad of Celite to remove the

Pd/C catalyst.[3]

Rinse the Celite pad with 100 mL of methanol to ensure all the product is collected.[3]

Concentrate the filtrate in vacuo using a rotary evaporator to yield 2-amino-4-
methylphenol.[3] The reported yield for this procedure is 100% (803 mg).[3]

Storage:

Store the final product in a cool, ventilated warehouse, away from fire and heat sources. The

packaging should be sealed. It is advisable to store it separately from oxidants and acidic
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substances.[2]

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the two-step synthesis of 2-Amino-4-methylphenol from p-

cresol.
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Step 1: Nitration

Step 2: Reduction

Reduction Methods
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Caption: Workflow for the synthesis of 2-Amino-4-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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